molecular formula C11H8N4 B8475453 Benzonitrile,2-(5-pyrimidinylamino)-

Benzonitrile,2-(5-pyrimidinylamino)-

Cat. No.: B8475453
M. Wt: 196.21 g/mol
InChI Key: LCNFLUJBVSJUGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzonitrile,2-(5-pyrimidinylamino)- is a useful research compound. Its molecular formula is C11H8N4 and its molecular weight is 196.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzonitrile,2-(5-pyrimidinylamino)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzonitrile,2-(5-pyrimidinylamino)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8N4

Molecular Weight

196.21 g/mol

IUPAC Name

2-(pyrimidin-5-ylamino)benzonitrile

InChI

InChI=1S/C11H8N4/c12-5-9-3-1-2-4-11(9)15-10-6-13-8-14-7-10/h1-4,6-8,15H

InChI Key

LCNFLUJBVSJUGV-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C#N)NC2=CN=CN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 10 ml of dimethyl sulfoxide was added 1.40 g (12.5 mmol) of potassium tert-butoxide, and to the solution was added 951 mg (10.0 mmol) of 5-aminopyrimidine while cooling with water. After stirring at room temperature for 1 hour, 0.54 ml (5.0 mmol) of 2-fluorobenzonitrile was added thereto while cooling with water, and the mixture was stirred at room temperature for 30 minutes. The reaction mixture was poured into ice-water, and the mixture was adjusted to pH 7.0 with 1 N hydrochloric acid, and filtered. The filter residue was dissolved in 200 ml of acetone, and the acetone solution was filtered. The filtrate was dried over magnesium sulfate, and the solvent was removed by distillation under reduced pressure to obtain 0.53 g (2.70 mmol) of 5-[N-(2cyanophenyl)amino]pyrimidine.
Quantity
951 mg
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reactant
Reaction Step One
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0.54 mL
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reactant
Reaction Step Two
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ice water
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1.4 g
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10 mL
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solvent
Reaction Step Seven

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